4-(Furan-2-ylmethyl)-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine

• IUPAC Name: 4-(furan-2-ylmethyl)-3,5-dihydro-2H-1,4-benzoxazepine
• InChI: InChI=1S/C14H15NO2/c1-2-6-14-12(4-1)10-15(7-9-17-14)11-13-5-3-8-16-13/h1-6,8H,7,9-11H2
• InChI Key: AXBRYDAEAXWRFZ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=CC=CC=C2CN1CC3=CC=CO3
• Molecular Formula: C14H15NO2
• Molecular Weight: 229.27 g/mol

Description

“4-(Furan-2-ylmethyl)-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine” is a chemical compound that belongs to the class of dibenzo[b,f][1,4]oxazepines. Dibenzo[b,f][1,4]oxazepine derivatives possess an array of pharmacological activities and are of growing pharmaceutical interest.

Synthesis Analysis

The synthesis of tetracyclic dibenzo[b,f][1,4]oxazepine-fused β-lactams has been achieved via a visible-light-induced Staudinger [2 + 2] annulation reaction between α-diazo ketones and dibenzo[b,f][1,4]oxazepine/thiazepine-imines under catalyst-free conditions. This protocol provides a facile method to synthesize these compounds with a broad substrate scope and high efficiency.

Molecular Structure Analysis

The molecular structure of “4-(Furan-2-ylmethyl)-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine” and its derivatives has been studied using X-ray diffraction experiments. These studies provide valuable insights into the molecular structure of these compounds.

Chemical Reactions Analysis

The chemical reactions involving “4-(Furan-2-ylmethyl)-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine” and its derivatives have been studied extensively. For instance, an efficient visible-light-induced Staudinger [2 + 2] annulation reaction between α-diazo ketones and dibenzo[b,f][1,4]oxazepine/thiazepine-imines has been developed.

Scientific Research Applications

Pharmaceuticals

. .

Resin Production

. These resins can be used in various industries, including the automotive and construction industries.

Agrochemicals

. These chemicals are used in agriculture to enhance crop production and protect crops from pests.

Lacquers

. These are typically used to provide a hard, durable finish to wood and other materials.

Material Sciences

. This includes the development of innovative strategies for the efficient preparation of highly complex molecules.

Conjugated Materials

. The impact of furan on the properties of these materials is significant, and strategies for improving the stability of conjugated furans are being researched.

Future Directions

The future directions for the research on “4-(Furan-2-ylmethyl)-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine” and its derivatives could involve further exploration of their pharmacological activities. Additionally, the development of new synthetic protocols to construct these compounds could also be a promising area of future research.

Mechanism of Action

Target of Action

Similar compounds, such as 1,4-benzoxazepines derivatives, have been found to exhibit antioxidant, antibacterial, cytotoxic, and anti-cholinesterase activities .

Mode of Action

For instance, 1,4-benzoxazepines derivatives have been found to inhibit acetylcholinesterase (AChE) activity .

Biochemical Pathways

Similar compounds have been associated with the modulation of oxidative stress pathways, potentially through the scavenging of reactive oxygen species (ros) .

Result of Action

Similar compounds, such as 1,4-benzoxazepines derivatives, have been found to exhibit cytotoxic activity against certain cancer cell lines .